Cas no 51842-87-6 (3-(3,4-Dimethoxyphenyl) Propionyl Chloride)

• Product Name: 3-(3,4-Dimethoxyphenyl) Propionyl Chloride
• CAS No: 51842-87-6
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 2134606
• PubChem ID: 15620702
• Update Time: 2025-05-21

3-(3,4-Dimethoxyphenyl) Propionyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxyBenzenepropanoyl chloride
• 3-(3,4-Dimethoxyphenyl)propionyl chloride
• 3-(3,4-Dimethoxyphenyl)propanoyl chloride
• DA-24688
• 51842-87-6
• 3,4-dimethoxyphenylpropionylchloride
• SCHEMBL1304558
• 3-(3,4-DIMETHOXYPHENYL)PROPIONYLCHLORIDE
• 3-(3,4-dimethoxy-phenyl)-propionyl chloride
• SUCHFQLAEJRLOS-UHFFFAOYSA-N
• 3-(3,4-Dimethoxyphenyl) Propionyl Chloride

• MDL： MFCD07787537
• Inchi： 1S/C11H13ClO3/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3,5,7H,4,6H2,1-2H3
• InChI Key： SUCHFQLAEJRLOS-UHFFFAOYSA-N
• SMILES： ClC(CCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(3,4-Dimethoxyphenyl) Propionyl Chloride

3-(3,4-Dimethoxyphenyl) Propionyl Chloride: A Comprehensive Overview

3-(3,4-Dimethoxyphenyl) Propionyl Chloride (CAS No. 51842-87-6) is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds and their derivatives. This compound has garnered attention due to its unique structural properties and its potential applications in various chemical industries. The molecule consists of a propionyl chloride group attached to a 3,4-dimethoxyphenyl ring, making it a versatile building block for further chemical transformations.

The 3,4-dimethoxyphenyl group is a key feature of this compound, contributing to its reactivity and stability. The presence of two methoxy groups at the 3 and 4 positions of the phenyl ring introduces electron-donating effects, which can influence the compound's reactivity in various reactions. This makes 3-(3,4-Dimethoxyphenyl) Propionyl Chloride an ideal precursor for synthesizing more complex molecules, including pharmaceutical agents and agrochemicals.

Recent studies have highlighted the importance of propionyl chloride derivatives in medicinal chemistry. Researchers have explored the use of 3-(3,4-Dimethoxyphenyl) Propionyl Chloride as an intermediate in the synthesis of bioactive compounds. For instance, its ability to undergo nucleophilic acyl substitution reactions has been leveraged to develop novel anti-inflammatory and antioxidant agents. These findings underscore the compound's potential in drug discovery and development.

In addition to its role in pharmaceuticals, 3-(3,4-Dimethoxyphenyl) Propionyl Chloride has found applications in materials science. Its reactivity with various nucleophiles allows for the creation of advanced polymers and coatings with tailored properties. Recent advancements in polymer chemistry have demonstrated how this compound can be used to synthesize high-performance materials with improved thermal stability and mechanical strength.

The synthesis of 3-(3,4-Dimethoxyphenyl) Propionyl Chloride typically involves Friedel-Crafts acylation or other acylation techniques. These methods ensure high yields and purity, making the compound suitable for large-scale production. The availability of cost-effective synthesis routes has further enhanced its appeal in industrial settings.

From an environmental perspective, understanding the degradation pathways of 3-(3,4-Dimethoxyphenyl) Propionyl Chloride is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under various conditions, revealing that it undergoes hydrolysis in aqueous environments to form less hazardous byproducts. This information is vital for ensuring sustainable practices in its production and use.

In conclusion, 3-(3,4-Dimethoxyphenyl) Propionyl Chloride (CAS No. 51842-87-6) stands as a pivotal compound with diverse applications across multiple disciplines. Its structural versatility and reactivity make it a valuable tool in organic synthesis, while ongoing research continues to uncover new avenues for its utilization. As industries strive for innovation and sustainability, this compound remains at the forefront of chemical advancements.